2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide

• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• IUPAC Name: 2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
• InChI: InChI=1S/C17H20N2O3/c1-3-21-15-7-5-4-6-12(15)16(20)18-17-13-10-11(2)8-9-14(13)19-22-17/h4-7,11H,3,8-10H2,1-2H3,(H,18,20)
• InChI Key: BZMDCGFYLJEYSA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=C3CC(CCC3=NO2)C

Description

2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research and drug development. This compound belongs to the class of benzisoxazole derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and signaling pathways involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
Studies have shown that 2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using 2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide in lab experiments is its potential to exhibit multiple biological activities, making it useful for studying various diseases and pathways. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide. One direction is to further investigate its mechanism of action and identify specific targets for its biological activities. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and viral infections. Additionally, research could be done to optimize the synthesis method and improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide involves the reaction of 5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazole-3-carboxylic acid with ethoxyamine hydrochloride in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with 4-chlorobenzoyl chloride to yield the final product.

Scientific Research Applications

2-ethoxy-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)benzamide has been shown to exhibit various biological activities, including anti-inflammatory, antitumor, and antiviral properties. It has been studied for its potential use in the treatment of diseases such as cancer, Alzheimer's disease, and viral infections.